3-ethyl-N-(4-fluorobenzyl)-N-phenyl[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• IUPAC Name: 3-ethyl-N-[(4-fluorophenyl)methyl]-N-phenyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• InChI: InChI=1S/C21H19FN4O2S/c1-2-20-23-24-21-13-12-19(15-25(20)21)29(27,28)26(18-6-4-3-5-7-18)14-16-8-10-17(22)11-9-16/h3-13,15H,2,14H2,1H3
• InChI Key: JLHMCWOLNYETHQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1C=C(C=C2)S(=O)(=O)N(CC3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C21H19FN4O2S
• Molecular Weight: 410.5 g/mol
• CAS No.: 1251678-32-6

Description

[1,2,4]Triazolo[4,3-a]pyridines are a class of heterocyclic compounds that have shown a broad spectrum of biological activities. They contain two carbon and three nitrogen atoms in the five-membered aromatic azole chain. These compounds are capable of binding in the biological system with a variety of enzymes and receptors.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[4,3-a]pyridines involves several steps, including the formation of the triazole ring and the attachment of various functional groups. The specific synthesis process can vary depending on the desired final product.

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[4,3-a]pyridines consists of a pyridine ring fused with a 1,2,4-triazole ring. This structure is often modified with various functional groups to create different derivatives with diverse biological activities.

Chemical Reactions Analysis

[1,2,4]Triazolo[4,3-a]pyridines can undergo various chemical reactions, depending on the functional groups attached to the molecule. These reactions can be used to create a wide range of derivatives with different properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of [1,2,4]triazolo[4,3-a]pyridines can vary widely depending on the specific derivative. These properties can include factors such as solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of [1,2,4]triazolo[4,3-a]pyridines can vary depending on the specific derivative and its biological activity. For example, some derivatives have shown antimalarial activity by inhibiting the enzyme falcipain-2.

Future Directions

The future directions for research into [1,2,4]triazolo[4,3-a]pyridines are likely to involve the synthesis of new derivatives with improved biological activities. This could involve modifications to the molecular structure to enhance binding to target enzymes or receptors.